Cas no 57097-82-2 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-nitro-, hydrazone (9CI))

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-nitro-, hydrazone (9CI)
• CAS No: 57097-82-2
• MF: C₄H₇N₅O₂
• MW: 157.130679368973
• CID: 946479
• PubChem ID: 13010430
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-nitro-, hydrazone (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-nitro-, hydrazone (9CI)
• DTXSID301271085
• 57097-82-2
• 3-Hydrazono-5-methyl-4-nitro-2,3-dihydro-1H-pyrazole
• AKOS006352836
• 3-Hydrazinyl-5-methyl-4-nitro-1H-pyrazole
• 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-nitro-,hydrazone(9ci)

• Inchi： 1S/C4H7N5O2/c1-2-3(9(10)11)4(6-5)8-7-2/h5H2,1H3,(H2,6,7,8)
• InChI Key： JAAMSKUVKGUMRR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(NN)=NNC=1C)=O

Computed Properties

• Exact Mass: 157.05997448g/mol
• Monoisotopic Mass: 157.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų